Cas no 88606-81-9 (2-Propyn-1-ol, 3,3'-(4,5-dimethyl-1,2-phenylene)bis-, diacetate)
88606-81-9 structure
Product Name:2-Propyn-1-ol, 3,3'-(4,5-dimethyl-1,2-phenylene)bis-, diacetate
CAS No:88606-81-9
MF:C18H22O6
MW:334.363686084747
CID:626846
PubChem ID:71319085
Update Time:2025-04-19
2-Propyn-1-ol, 3,3'-(4,5-dimethyl-1,2-phenylene)bis-, diacetate Chemical and Physical Properties
Names and Identifiers
-
- 2-Propyn-1-ol, 3,3'-(4,5-dimethyl-1,2-phenylene)bis-, diacetate
- acetic acid,3-[2-(3-hydroxyprop-1-ynyl)-4,5-dimethylphenyl]prop-2-yn-1-ol
- Acetic acid--3,3'-(4,5-dimethyl-1,2-phenylene)di(prop-2-yn-1-ol) (2/1)
- DTXSID50749134
- 88606-81-9
-
- Inchi: 1S/C14H14O2.2C2H4O2/c1-11-9-13(5-3-7-15)14(6-4-8-16)10-12(11)2;2*1-2(3)4/h9-10,15-16H,7-8H2,1-2H3;2*1H3,(H,3,4)
- InChI Key: UFGWOZBUIDWNLO-UHFFFAOYSA-N
- SMILES: OCC#CC1C(C#CCO)=CC(C)=C(C)C=1.OC(C)=O.OC(C)=O
Computed Properties
- Exact Mass: 334.14163842g/mol
- Monoisotopic Mass: 334.14163842g/mol
- Isotope Atom Count: 0
- Hydrogen Bond Donor Count: 4
- Hydrogen Bond Acceptor Count: 6
- Heavy Atom Count: 24
- Rotatable Bond Count: 2
- Complexity: 341
- Covalently-Bonded Unit Count: 3
- Defined Atom Stereocenter Count: 0
- Undefined Atom Stereocenter Count : 0
- Defined Bond Stereocenter Count: 0
- Undefined Bond Stereocenter Count: 0
- Topological Polar Surface Area: 115Ų
2-Propyn-1-ol, 3,3'-(4,5-dimethyl-1,2-phenylene)bis-, diacetate Related Literature
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Yu-Nong Li,Liang-Nian He,Xian-Dong Lang,Xiao-Fang Liu,Shuai Zhang RSC Adv., 2014,4, 49995-50002
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Li-Hua Gan,Rui Wu,Jian-Lei Tian,Patrick W. Fowler Phys. Chem. Chem. Phys., 2017,19, 419-425
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Adeline Huiling Loo,Alessandra Bonanni,Martin Pumera Analyst, 2013,138, 467-471
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J. M. Granadino-Roldán,M. Fernández-Gómez,A. Navarro,T. Peña Ruiz,U. A. Jayasooriya Phys. Chem. Chem. Phys., 2004,6, 1133-1143
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Bidou Wang,Xifeng Chen Analyst, 2014,139, 5695-5699
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